Cas no 1019111-86-4 (5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid)
5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid
- 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid
-
- MDL: MFCD09965718
- Inchi: 1S/C12H11ClO3/c1-5-4-8-9(6(2)10(5)13)7(3)11(16-8)12(14)15/h4H,1-3H3,(H,14,15)
- InChI Key: YLGMXZDTDSQUKG-UHFFFAOYSA-N
- SMILES: ClC1C(C([H])([H])[H])=C([H])C2=C(C=1C([H])([H])[H])C(C([H])([H])[H])=C(C(=O)O[H])O2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 294
- XLogP3: 3.9
- Topological Polar Surface Area: 50.4
5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C264166-100mg |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C264166-500mg |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 500mg |
$ 340.00 | 2022-04-01 | ||
| TRC | C264166-1g |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 1g |
$ 550.00 | 2022-04-01 | ||
| Enamine | EN300-238716-0.05g |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 95% | 0.05g |
$348.0 | 2024-06-19 | |
| Enamine | EN300-238716-0.1g |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 95% | 0.1g |
$364.0 | 2024-06-19 | |
| Enamine | EN300-238716-0.25g |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 95% | 0.25g |
$381.0 | 2024-06-19 | |
| Enamine | EN300-238716-0.5g |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 95% | 0.5g |
$397.0 | 2024-06-19 | |
| Enamine | EN300-238716-1.0g |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 95% | 1.0g |
$414.0 | 2024-06-19 | |
| Enamine | EN300-238716-2.5g |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 95% | 2.5g |
$810.0 | 2024-06-19 | |
| Enamine | EN300-238716-5.0g |
5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid |
1019111-86-4 | 95% | 5.0g |
$1199.0 | 2024-06-19 |
5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid
Introduction to 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid (CAS No. 1019111-86-4)
5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1019111-86-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzofuran core with chloro and methyl substituents, has garnered attention due to its structural complexity and potential biological activities. The benzofuran scaffold is a privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. The presence of a chloro group at the 5-position and methyl groups at the 3-, 4-, and 6-positions introduces unique electronic and steric properties, making it a versatile intermediate for further chemical modifications.
The synthesis of 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The benzofuran ring can be constructed through various methods, including cyclization reactions of appropriately substituted phenols or through cross-coupling strategies involving aryl halides. The introduction of the chloro substituent typically occurs via electrophilic aromatic substitution or halogen exchange reactions, while the methyl groups are often incorporated via alkylation or carbocation-mediated reactions. These synthetic pathways underscore the compound's utility as a building block in the development of more complex molecules.
In recent years, there has been growing interest in 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid due to its potential applications in drug discovery. The benzofuran core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The chloro and methyl substituents can modulate these activities by influencing the molecule's interactions with biological targets. For instance, the chloro group can serve as a handle for further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions, while the methyl groups can enhance lipophilicity and metabolic stability.
One of the most compelling aspects of 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid is its role as a precursor in the synthesis of biologically active heterocycles. Researchers have leveraged this compound to develop novel derivatives with enhanced pharmacological profiles. For example, modifications at the 2-carboxylic acid position can yield amides or esters that exhibit improved solubility or binding affinity to target proteins. Additionally, functionalization at other positions on the benzofuran ring can introduce new pharmacophores that modulate receptor interactions.
The pharmaceutical industry has been particularly interested in 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid due to its potential as an intermediate in the synthesis of therapeutic agents. Several academic and industrial studies have explored its utility in developing small-molecule drugs with specific therapeutic indications. For instance, derivatives of this compound have been investigated for their anti-proliferative effects on cancer cells by interfering with key signaling pathways involved in cell growth and survival. Furthermore, its structural features make it a promising candidate for designing inhibitors targeting enzyme-driven diseases.
From a chemical biology perspective, 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid serves as a valuable tool for studying molecular recognition processes. Its ability to interact with biological macromolecules underpins its use in fragment-based drug discovery programs. By screening libraries containing this compound or its derivatives, researchers can identify lead compounds that bind to specific targets with high affinity. This approach has been instrumental in accelerating the development of novel therapeutics by reducing the time and resources required for hit identification.
The environmental impact of synthesizing and utilizing 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid is another critical consideration. Modern synthetic methodologies emphasize green chemistry principles to minimize waste and energy consumption. Catalytic processes and solvent-free reactions are being explored to enhance sustainability without compromising yield or purity. Additionally, biodegradable solvents and recyclable catalysts are being incorporated into synthetic routes to reduce environmental footprints.
The future prospects for 5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid are promising as research continues to uncover new applications and synthetic strategies. Advances in computational chemistry and artificial intelligence are enabling more efficient virtual screening of derivatives to identify promising candidates for experimental validation. Furthermore, interdisciplinary collaborations between chemists、biologists、and pharmacologists are fostering innovative approaches to drug discovery that leverage the unique properties of this compound.
In conclusion,5-Chloro-3,4,6-trimethyl-l-benzofuran-z-carboxylic acid (CAS No.1019111~86~4) represents a fascinating molecule with significant potential in pharmaceutical research.Its structural features、synthetic accessibility、and biological relevance make it an invaluable asset for developing novel therapeutics.As our understanding of its properties evolves,so too will its applications across multiple disciplines.The continued exploration of this compound promises to yield groundbreaking discoveries that will benefit human health worldwide.
1019111-86-4 (5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)